N-(2-chlorophenyl)-4-{[(1-naphthyloxy)acetyl]amino}benzamide

• Molecular Formula: C25H19ClN2O3
• Molecular Weight: 430.9 g/mol
• IUPAC Name: N-(2-chlorophenyl)-4-[(2-naphthalen-1-yloxyacetyl)amino]benzamide
• InChI: InChI=1S/C25H19ClN2O3/c26-21-9-3-4-10-22(21)28-25(30)18-12-14-19(15-13-18)27-24(29)16-31-23-11-5-7-17-6-1-2-8-20(17)23/h1-15H,16H2,(H,27,29)(H,28,30)
• InChI Key: PBWXDTYPBPQGTN-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2OCC(=O)NC3=CC=C(C=C3)C(=O)NC4=CC=CC=C4Cl

Description

N-(2-chlorophenyl)-4-{[(1-naphthyloxy)acetyl]amino}benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as "NCL-1" and belongs to the class of benzamides.

Scientific Research Applications

NCL-1 has been studied extensively for its potential therapeutic applications. It has been shown to have anticancer properties and has been tested against various cancer cell lines, including breast cancer, prostate cancer, and lung cancer. Additionally, NCL-1 has been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

The mechanism of action of NCL-1 is not fully understood. However, it has been suggested that it works by inhibiting the activity of histone deacetylases (HDACs). HDACs are enzymes that play a role in the regulation of gene expression, and their inhibition has been shown to have anticancer and neuroprotective effects.
Biochemical and Physiological Effects:
NCL-1 has been shown to have a range of biochemical and physiological effects. In cancer cells, it has been shown to induce cell cycle arrest and apoptosis. In neurodegenerative diseases, it has been shown to protect neurons from oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using NCL-1 in lab experiments is its specificity for HDAC inhibition. This allows researchers to study the effects of HDAC inhibition without the potential confounding effects of other compounds. However, one limitation is that NCL-1 is relatively new, and its effects in vivo have not been extensively studied.

Future Directions

There are several potential future directions for research on NCL-1. One area of focus could be on developing more potent derivatives of NCL-1 that have improved pharmacokinetic properties. Additionally, further studies could be conducted to investigate the effects of NCL-1 in vivo and to better understand its mechanism of action. Finally, NCL-1 could be studied in combination with other compounds to determine if it has synergistic effects.

Synthesis Methods

NCL-1 can be synthesized using a multi-step process that involves the coupling of 2-chlorobenzoyl chloride with 1-naphthol in the presence of a base such as triethylamine. The resulting product is then reacted with N-(2-aminoethyl)-4-aminobenzamide in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to yield NCL-1.